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Compound of Interest

Compound Name: 4-Iodopyridine

Cat. No.: B057791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-iodopyridine (CAS No: 15854-87-2). The information is compiled from safety data sheets

and chemical databases to ensure a high standard of safety in a laboratory and research

environment.

Chemical and Physical Properties
4-Iodopyridine is a halogenated heterocyclic compound used as a building block in the

synthesis of more complex molecules, particularly in pharmaceutical research.[1] It appears as

white to off-white crystals which may turn brown upon storage, indicating its sensitivity.[2]
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Property Value Source

Molecular Formula C₅H₄IN [3]

Molecular Weight 205.00 g/mol [3]

Melting Point 94-99 °C [4]

Boiling Point 212-215 °C [4]

Appearance White to off-white solid/crystals [2]

Solubility Soluble in methanol [4]

Sensitivity Light sensitive [4][5]

Hazard Identification and Classification
4-Iodopyridine is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications.[3][6]

Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed

Skin Irritation Category 2 H315 Causes skin irritation

Eye Irritation Category 2 / 2A H319
Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation

Signal Word: Warning[3][6]

Hazard Pictograms:

alt text

(GHS07)
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Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to a strict experimental protocol is crucial when working with 4-iodopyridine. The

following sections outline a standard operating procedure for its use.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All handling of 4-iodopyridine, including weighing and transfers, must be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[7] The

laboratory should be well-ventilated.[7][8]

Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards.[5][6][9]

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or

neoprene).[7] Latex gloves are not recommended.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a particulate filter conforming to NIOSH (US) or EN 149 (EU) standards.

[6][9]

Storage and Handling Protocol
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[7][9] A storage temperature of -20°C is recommended.[4] The

compound is light-sensitive and should be stored protected from light and under an inert

atmosphere.[5][9] Store locked up.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[5][9]

Handling: Avoid formation of dust.[5] Use non-sparking tools and ensure equipment is

properly grounded to prevent electrostatic discharge.[10][11] Do not eat, drink, or smoke in

the handling area.[6] Wash hands thoroughly after handling.[6][9]
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Spill Management Protocol
Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated, using the fume hood to contain vapors.

Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material such

as sand or vermiculite.[8]

Collection: Sweep or vacuum up the spilled material and place it into a suitable, labeled, and

closed container for hazardous waste disposal.[5]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of contaminated materials and waste according to institutional and local

regulations.[9]

First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] If

symptoms persist, seek medical attention.[5]

If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes.[5][9] Remove contaminated clothing and wash it before reuse.[6] If skin irritation

occurs, get medical help.[6]

If in Eyes: Rinse cautiously with water for several minutes, holding the eyelids open.[9]

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[5]

Seek immediate medical attention.[5]

If Swallowed: Rinse mouth with water.[6] Do not induce vomiting. Call a POISON CENTER

or doctor if you feel unwell.[9]

Fire and Reactivity
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[5][6]
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Reactivity: The material is stable under recommended storage conditions.[5] It is sensitive to

light.[5]

Hazardous Decomposition Products: Combustion may produce hazardous products

including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[5][9]

Logical Workflow for Handling 4-Iodopyridine
The following diagram illustrates the decision-making process and necessary precautions for

safely handling 4-iodopyridine from procurement to disposal.
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Start: 
Procurement of 4-Iodopyridine

Pre-Use Checks:
- Verify SDS

- Check container integrity
- Plan experiment

Setup & PPE:
- Work in fume hood

- Wear goggles, lab coat, nitrile gloves

Handling & Use:
- Weigh/transfer in hood
- Avoid dust generation
- Keep container closed

Storage:
- Cool, dry, dark, ventilated

- Store at -20°C
- Away from incompatibles

Store unused reagent

End of Use

Experiment Complete

Spill Occurs! Personnel Exposure!

Waste Disposal:
- Collect in labeled hazardous waste container

- Follow institutional protocols

Dispose of empty container
& reaction waste

Spill Response:
- Evacuate & Ventilate

- Use spill kit
- Absorb & Collect
- Decontaminate

First Aid:
- Follow SDS instructions (Skin/Eyes/Inhalation)

- Seek medical attention

Dispose of
contaminated items

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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